Cas no 2228846-06-6 (1-chloro-4-(dimethylamino)butan-2-ol)

• Product Name: 1-chloro-4-(dimethylamino)butan-2-ol
• CAS No: 2228846-06-6
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 5807811
• PubChem ID: 57192829
• Update Time: 2025-10-28

1-chloro-4-(dimethylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(dimethylamino)butan-2-ol
• 2228846-06-6
• 3-chloro-2-hydroxypropyl trimethylamine
• EN300-1992528

• Inchi： 1S/C6H14ClNO/c1-8(2)4-3-6(9)5-7/h6,9H,3-5H2,1-2H3
• InChI Key： QTNDRVBQVHFPAU-UHFFFAOYSA-N
• SMILES： ClCC(CCN(C)C)O

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-chloro-4-(dimethylamino)butan-2-ol

Professional Introduction to 1-chloro-4-(dimethylamino)butan-2-ol (CAS No: 2228846-06-6)

1-chloro-4-(dimethylamino)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228846-06-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework that combines a chloro-substituted alkyl chain with a dimethylamino group, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development. The presence of both electrophilic and nucleophilic centers in its molecular structure makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive agents.

The nomenclature of this compound follows the IUPAC system, precisely describing its chemical composition and configuration. The prefix "1-chloro-" indicates the presence of a chlorine atom at the first carbon position, while "4-(dimethylamino)butan-2-ol" specifies the presence of a dimethylamino group at the fourth carbon and an alcohol functional group at the second carbon. This systematic naming ensures clarity and consistency in scientific communication, facilitating accurate identification and discussion among researchers.

Recent advancements in pharmaceutical chemistry have highlighted the importance of 1-chloro-4-(dimethylamino)butan-2-ol as a building block for novel therapeutic agents. Its structural features make it particularly useful in the synthesis of kinase inhibitors, which are widely studied for their potential in treating cancers and inflammatory diseases. The chloro-substituent can participate in nucleophilic substitution reactions, allowing for further functionalization, while the dimethylamino group can serve as a pharmacophore or interaction point with biological targets. These properties have positioned this compound as a candidate for further exploration in medicinal chemistry.

In synthetic organic chemistry, 1-chloro-4-(dimethylamino)butan-2-ol is valued for its role in constructing complex molecular architectures. The alcohol functionality can undergo esterification, etherification, or oxidation reactions, while the chloro group can be displaced by various nucleophiles. This dual reactivity makes it a versatile intermediate for creating a wide range of derivatives with tailored properties. Researchers have leveraged these characteristics to develop novel methodologies for constructing heterocyclic compounds, which are prevalent in many pharmacologically active molecules.

The pharmaceutical industry has shown particular interest in derivatives of 1-chloro-4-(dimethylamino)butan-2-ol due to their potential biological activity. For instance, modifications to the dimethylamino group can influence solubility and metabolic stability, critical factors in drug design. Additionally, structural analogs derived from this compound have been investigated for their effects on enzyme inhibition and receptor binding. Such studies contribute to the broader understanding of how molecular structure influences biological function, guiding the development of more effective drugs.

From an industrial perspective, the synthesis of 1-chloro-4-(dimethylamino)butan-2-ol requires careful optimization to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency. The demand for this compound has grown alongside interest in fragment-based drug design approaches, where small molecules like 1-chloro-4-(dimethylamino)butan-2-ol serve as starting points for larger lead compounds. This trend underscores its importance as a commercial chemical product within the pharmaceutical supply chain.

The safety profile of 1-chloro-4-(dimethylamino)butan-2-ol is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to minimize risks associated with skin contact or inhalation of dust or vapors. Storage conditions should also be controlled to prevent degradation or unintended reactions.

Future research directions may explore novel synthetic routes to 1-chloro-4-(dimethylamino)butan-2-ol, aiming to enhance scalability and sustainability. Green chemistry principles could be applied to develop more environmentally friendly methods for its production. Additionally, computational modeling techniques may aid in predicting reaction outcomes and optimizing synthetic pathways before experimental trials are conducted. Such advancements would further solidify the role of this compound as a cornerstone in modern chemical synthesis.

In conclusion,1-chloro-4-(dimethylamino)butan-2-ol (CAS No: 2228846-06-6) represents a significant compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse synthetic transformations, making it indispensable for constructing complex molecules. As research continues to uncover new possibilities for this compound,1-chloro-4-(dimethylamino)butan-2-ol is poised to remain at the forefront of chemical innovation.